Cas no 627523-19-7 (1,2-Ethanediamine, N-(4-phenylbutyl)-N'-(2-phenylethyl)-)

1,2-Ethanediamine, N-(4-phenylbutyl)-N'-(2-phenylethyl)- structure
627523-19-7 structure
Product Name:1,2-Ethanediamine, N-(4-phenylbutyl)-N'-(2-phenylethyl)-
CAS No:627523-19-7
MF:C20H28N2
MW:296.449725151062
CID:432829
PubChem ID:16076619
Update Time:2025-04-19

1,2-Ethanediamine, N-(4-phenylbutyl)-N'-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine, N-(4-phenylbutyl)-N'-(2-phenylethyl)-
    • N-(4-phenylbutyl)-N'-(2-phenylethyl)ethane-1,2-diamine
    • 627523-19-7
    • DTXSID30581938
    • N~1~-(4-Phenylbutyl)-N~2~-(2-phenylethyl)ethane-1,2-diamine
    • N'-phenethyl-N-(4-phenylbutyl)ethane-1,2-diamine
    • Inchi: 1S/C20H28N2/c1-3-9-19(10-4-1)13-7-8-15-21-17-18-22-16-14-20-11-5-2-6-12-20/h1-6,9-12,21-22H,7-8,13-18H2
    • InChI Key: TXHQNWUCALZJII-UHFFFAOYSA-N
    • SMILES: N(CCNCCC1C=CC=CC=1)CCCCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 296.22544
  • Monoisotopic Mass: 296.225248902g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 11
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 24.1Ų

Experimental Properties

  • PSA: 24.06
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